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Introduction

AS8351 is a potent small molecule inhibitor of Lysine Demethylase 5B (KDM5B), also known

as JARID1B.[1][2] KDM5B is a histone demethylase that specifically removes the trimethyl

mark from lysine 4 on histone H3 (H3K4me3), an epigenetic mark strongly associated with

active gene promoters.[1][2] By inhibiting KDM5B, AS8351 prevents the demethylation of

H3K4me3, leading to the maintenance of active chromatin states and subsequent alterations in

gene expression.[3] This makes AS8351 a valuable tool for researchers studying epigenetic

regulation of gene expression in various biological contexts, including cancer biology, cell fate

decisions, and developmental processes.[1][3]

Mechanism of Action

AS8351 functions by competing with the co-factor α-ketoglutarate (α-KG) required for the

enzymatic activity of JmjC domain-containing histone demethylases like KDM5B.[3] This

inhibition leads to a global or locus-specific increase in H3K4me3 levels, which in turn
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influences the transcriptional activity of target genes. For instance, inhibition of KDM5B by

AS8351 has been shown to reduce cancer cell proliferation, increase apoptosis, and reverse

epithelial-mesenchymal transition (EMT) in breast cancer cells.[1][2] In other models, it can

promote the expression of key developmental genes.[4]
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Caption: Mechanism of AS8351 action on KDM5B-mediated gene expression.
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Quantitative Data Summary
AS8351 treatment leads to significant changes in gene and protein expression in various cell

types. The following tables summarize the key characteristics of the compound and its

observed effects on molecular targets.

Table 1: Physicochemical Properties of AS8351

Property Value Citation

Synonyms NSC51355 [3]

Target KDM5B (JARID1B) [1][3]

Molecular Formula C₁₇H₁₃N₃O₂ [2]

Molecular Weight 291.3 g/mol [2]

CAS Number 796-42-9 [2]

Purity >98% [2]

Solubility
DMSO (45 mg/mL), Ethanol

(10 mg/mL), DMF (30 mg/mL)
[2]

Table 2: Reported Effects of AS8351 on Gene and Protein Expression
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Cell/Model Type
Target
Gene/Protein

Observed Effect
after AS8351
Treatment

Citation

Breast Cancer Cells
Fatty Acid Synthase

(FASN)

Decreased Protein

Levels
[1][2]

Breast Cancer Cells
ATP Citrate Lyase

(ACLY)

Decreased Protein

Levels
[1][2]

Ewing Sarcoma Cells Proliferation Markers
Decreased

Expression
[1][2]

Ewing Sarcoma Cells Apoptosis Markers Increased Expression [1][2]

Neonatal Rat

Hippocampus
BDNF Increased Expression [4]

Neonatal Rat

Hippocampus
PSD95 Increased Expression [4]

Cardiac Fibroblasts Atf3 Increased Expression [5]

Experimental Protocols
The following protocols provide a framework for designing and executing gene expression

analysis experiments using AS8351.

Protocol 1: Preparation of AS8351 Stock Solution

This protocol describes the reconstitution of lyophilized AS8351 for use in cell culture

experiments.

Reconstitution: AS8351 is typically supplied as a lyophilized powder.[1] To prepare a high-

concentration stock solution, reconstitute the powder in sterile DMSO. For example, to

create a 15 mM stock, reconstitute 5 mg of AS8351 powder in 1.14 mL of DMSO.[1][2]

Mixing: Vortex the solution gently until the powder is completely dissolved.
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Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles, which can lead to loss of potency.[1][2] The solution is stable for at least one month

when stored properly at -20°C.[1]

Protocol 2: Cell Culture and Treatment

This protocol outlines the general procedure for treating cultured cells with AS8351.

Cell Seeding: Plate cells in an appropriate culture vessel (e.g., 6-well plate) at a density that

will ensure they are in the logarithmic growth phase (typically 60-80% confluency) at the time

of treatment.

Compound Dilution: On the day of the experiment, thaw an aliquot of the AS8351 stock

solution. Prepare working concentrations by diluting the stock solution in fresh, pre-warmed

cell culture medium.

Note: The final DMSO concentration in the culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced toxicity. A vehicle control (medium with the same final

concentration of DMSO) must be included in all experiments.

Treatment: Remove the old medium from the cells and replace it with the medium containing

the desired concentration of AS8351 or the vehicle control.

Note: Working concentrations and treatment duration can vary depending on the cell line

and the desired biological effect.[1] A dose-response and time-course experiment is highly

recommended to determine the optimal conditions for your specific model system.

Incubation: Return the cells to the incubator and culture for the predetermined duration (e.g.,

24, 48, or 72 hours).

Protocol 3: RNA Extraction and Quality Control

This protocol describes the isolation of total RNA from AS8351-treated and control cells.

Cell Lysis: After the treatment period, wash the cells once with ice-cold PBS. Lyse the cells

directly in the culture dish by adding a suitable lysis reagent (e.g., TRIzol reagent).[6]
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RNA Isolation: Proceed with RNA isolation according to the manufacturer's protocol for your

chosen kit (e.g., column-based purification).[6] This typically involves steps of phase

separation, precipitation, washing, and elution.

RNA Quantification: Determine the concentration and purity of the isolated RNA using a

spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is indicative of pure RNA.

[6]

RNA Integrity Check: Assess the RNA integrity by calculating the RNA Integrity Number

(RIN) using a bioanalyzer.[6] A RIN value > 8.0 is generally recommended for downstream

applications like RNA-Seq to ensure high-quality data.

Protocol 4: Gene Expression Analysis by Quantitative RT-PCR (qRT-PCR)

This protocol provides a method for analyzing the expression of specific target genes.

cDNA Synthesis: Synthesize first-strand cDNA from 100 ng to 1 µg of total RNA using a

reverse transcription kit with oligo(dT) or random primers.[7]

Primer Design: Design and validate primers for your gene of interest and at least one stable

housekeeping (reference) gene (e.g., GAPDH, ACTB).

qPCR Reaction: Set up the qPCR reaction using a suitable qPCR master mix (e.g., SYBR

Green or TaqMan), the synthesized cDNA, and the specific primers.

Data Analysis: Analyze the qPCR data using the comparative Cᴛ (ΔΔCᴛ) method to

determine the relative fold change in gene expression between AS8351-treated samples and

vehicle controls.[8] The results should be normalized to the expression of the reference

gene.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.ncbi.nlm.nih.gov/geo/query/acc.cgi?acc=GSM7921794
https://www.ncbi.nlm.nih.gov/geo/query/acc.cgi?acc=GSM7921794
https://www.ncbi.nlm.nih.gov/geo/query/acc.cgi?acc=GSM7921794
https://www.mdpi.com/1422-0067/22/17/9349
https://www.benchchem.com/product/b10769543/docs?utm_src=pdf-body#as8351-experimental-design-for-gene-expression-analysis
https://www.youtube.com/watch?v=iKG2IvM3VdM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Phase

Analysis Phase

1. Cell Seeding
& Growth

2. AS8351 or
Vehicle Treatment

3. Cell Harvest
& Lysis

4. Total RNA
Extraction

5. RNA QC
(RIN, Conc.)

6a. qRT-PCR
(Targeted Analysis)

  Targeted
  Genes

6b. RNA-Seq
(Global Analysis)

  Transcriptome-
  Wide

7. Data Analysis
(Fold Change)

Click to download full resolution via product page

Caption: General workflow for gene expression analysis using AS8351.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10769543/docs#as8351-experimental-design-for-
gene-expression-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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